4-Aminoheptanedioic acid
Overview
Description
4-Aminoheptanedioic acid, also known as homocysteine, is a non-proteinogenic amino acid that is synthesized from methionine. This amino acid has been the subject of numerous scientific studies due to its potential role in various physiological processes.
Scientific Research Applications
Synthesis and Chemical Manipulation
Research by Andrés et al. (2003) demonstrates the diastereoselective synthesis of enantiopure β-amino-γ-hydroxy acids and γ-amino-δ-hydroxy acids from L-aspartic and L-glutamic acids. This study is significant in the context of 4-aminoheptanedioic acid as it involves similar chemical manipulation and synthesis processes, highlighting the potential for creating derivatives of amino acids for various applications (Andrés et al., 2003).
Pharmacological Applications
Katsuki and Yamaguchi (1976) provide insights into the stereoselective synthesis of threo-3-hydroxy-4-amino acids, which are closely related to 4-aminoheptanedioic acid. Their work is relevant because the synthesized amino acids had been isolated from antibiotics, indicating the potential pharmacological applications of similar amino acids (Katsuki & Yamaguchi, 1976).
Biological Interactions and Toxicology
In the field of toxicology, the metabolism of related compounds, such as 4-methylheptane, has been studied to understand the formation of various metabolites in biological systems, as shown in the research by Serve et al. (1994). This research provides a framework for understanding how compounds similar to 4-aminoheptanedioic acid might interact within biological systems (Serve et al., 1994).
Enzymatic Activity and Inhibition
Jung and Metcalf (1978) explored the irreversible inhibition of bacterial glutamic acid decarboxylase by analogues of 4-aminobutyric acid, which is structurally similar to 4-aminoheptanedioic acid. Their findings about the stereospecific inhibition mechanism provide insights into how similar amino acids might interact with and inhibit specific enzymes (Jung & Metcalf, 1978).
Applications in Analytical Chemistry
The study by Kuhr and Yeung (1988) on the indirect fluorescence detection of native amino acidsin capillary zone electrophoresis showcases a method that could potentially be applied to the analysis of compounds like 4-aminoheptanedioic acid. This technique is relevant for understanding the detection and analysis of amino acids and their derivatives in various samples (Kuhr & Yeung, 1988).
Biochemical Research and Modifications
Research by Shah and Khan (2020) focuses on predicting the occurrence of glutamic acid carboxylation in amino acid stretches, which is pertinent to understanding the biochemical behavior and modifications of amino acids like 4-aminoheptanedioic acid. Their machine learning model for predicting 4-carboxyglutamate sites may provide insights into similar amino acid modifications (Shah & Khan, 2020).
properties
IUPAC Name |
4-aminoheptanedioic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO4/c8-5(1-3-6(9)10)2-4-7(11)12/h5H,1-4,8H2,(H,9,10)(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMAJAXIBHLWSQM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(=O)O)C(CCC(=O)O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Aminoheptanedioic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Chloro-2-phenylpyrazolo[1,5-a]pyrimidine](/img/structure/B3283896.png)
![4-(4,6-Diphenyl-[1,3,5]triazin-2-yl)-phenol](/img/structure/B3283917.png)
